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Compound of Interest

Compound Name: Gpx4-IN-13

Cat. No.: B15582948

Researchers and laboratory professionals handling Gpx4-IN-13, a potent inhibitor of
Glutathione Peroxidase 4 (GPX4) utilized in ferroptosis research, must adhere to stringent
disposal protocols to ensure personnel safety and environmental protection. While a specific
Safety Data Sheet (SDS) for Gpx4-IN-13 is not readily available, the procedural guidelines for
the similar compound, Gpx4-IN-3, provide a strong basis for safe handling and disposal. Gpx4-
IN-13 should be treated as a hazardous chemical with potential risks if not managed correctly.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE) and to work in a controlled environment to minimize
exposure risks.

o Personal Protective Equipment (PPE):

o Eye Protection: Wear safety goggles with side shields.

o Hand Protection: Use chemical-resistant gloves.

o Body Protection: A lab coat or other impervious clothing is mandatory.
e Engineering Controls:

o Ventilation: All handling and disposal of Gpx4-IN-13 should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[1]
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o Emergency Stations: Ensure easy access to a safety shower and an eye wash station.[1]

Step-by-Step Disposal Protocol

The following steps provide a comprehensive guide for the safe disposal of Gpx4-IN-13 waste.
This protocol is based on best practices for handling hazardous chemical waste and draws
from guidelines for the similar compound Gpx4-IN-3.[1]

e Waste Segregation and Collection:

o Solid Waste: All solid materials that have come into contact with Gpx4-IN-13 must be
collected as hazardous waste. This includes unused or expired powder, contaminated
gloves, wipes, and other consumables. Place these materials in a clearly labeled and
sealed container designated for solid hazardous chemical waste.[1][2]

o Liquid Waste: All solutions containing Gpx4-IN-13, such as stock solutions, experimental
media, and rinsates from contaminated glassware, must be collected. Pour this liquid
waste into a dedicated, leak-proof, and clearly labeled hazardous waste container.
Crucially, do not release any Gpx4-IN-13 into drains or water courses.[1][2]

» Labeling and Storage of Waste:

o Labeling: The hazardous waste container must be clearly and accurately labeled with
"Hazardous Waste," the full chemical name "Gpx4-IN-13," and appropriate hazard
symbols (e.g., harmful, environmentally hazardous).[1]

o Storage: Store the sealed waste container in a cool, well-ventilated, and designated
hazardous waste accumulation area. This area should be away from incompatible
materials such as strong acids, alkalis, and oxidizing agents.[1]

» Final Disposal:

o Professional Disposal: The ultimate disposal of Gpx4-IN-13 waste must be carried out by
an approved and licensed hazardous waste disposal company.[1] Contact your institution's
Environmental Health and Safety (EHS) department to arrange for pickup and disposal,
ensuring compliance with all local and national regulations.[2]
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Chemical and Hazard Profile Summary

While specific quantitative data for Gpx4-IN-13 is limited, the table below summarizes available
information and data for the related compound Gpx4-IN-3 to provide a comparative overview.

Gpx4-IN-3 (for
Property Gpx4-IN-13 ) Reference
comparison)

CAS Number 2644044-43-7 Not explicitly found [3]
Molecular Formula C29H19NO3 C29H24CIN303S [11[3]
Molecular Weight 429.47 g/mol 530.04 g/mol [1]

H302: Harmful if
swallowed. H410:

Hazard Statements Not specified Very toxic to aquatic [1]
life with long lasting

effects.

P264, P270, P273,
Not specified P301 + P312, P330, [1]
P391, P501

Precautionary
Statements

-20°C (Powder),
Storage Room temperature ) [3114]
-80°C (Stock Solution)

Visualizing the Disposal Workflow

To further clarify the proper disposal procedures, the following diagram illustrates the logical
flow of operations for handling Gpx4-IN-13 waste.
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Caption: Logical workflow for the safe disposal of Gpx4-IN-13 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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